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Compound of Interest

Compound Name: Thiol-C9-PEG5-acid

Cat. No.: B12415879 Get Quote

For researchers, scientists, and professionals in drug development, the quality and purity of

chemical reagents are paramount. This guide provides an in-depth overview of the commercial

sources for Thiol-C9-PEG5-acid, a heterobifunctional PROTAC linker, and details the

analytical methodologies crucial for its purity assessment.

Commercial Availability and Specifications
Thiol-C9-PEG5-acid is available from a range of specialized chemical suppliers. While specific

formulations and grades may vary, the compound is generally offered at a purity of 95% or

higher. The following table summarizes the offerings from several key commercial vendors. It is

important to note that while Certificates of Analysis (CoA) with detailed batch-specific purity

data are typically available upon request from the suppliers, this information is not always

publicly accessible on their websites.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight

Stated
Purity

DC

Chemicals

Thiol-C9-

PEG5-acid
130727-42-3 C22H44O7S 452.65 >95%

MedchemExp

ress

Thiol-C9-

PEG5-acid
130727-42-3 C22H44O7S 452.65 >95%

Chemsrc
Thiol-C9-

PEG5
130727-42-3 C19H40O5S 380.58 >95.0%

BroadPharm
Thiol-PEG3-

acid

1347750-82-

6
C9H18O5S 238.3 >95%

Analytical Characterization and Purity Assessment
The purity of Thiol-C9-PEG5-acid is typically established using a combination of

chromatographic and spectroscopic techniques. The most common methods include High-

Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR)

spectroscopy, and Mass Spectrometry (MS).

Experimental Protocols
1. Purity Determination by High-Performance Liquid Chromatography (HPLC)

Reverse-phase HPLC (RP-HPLC) is a standard method for assessing the purity of PEGylated

compounds.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile.

Gradient: A linear gradient from 5% to 95% Mobile Phase B over 30 minutes.
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Flow Rate: 1.0 mL/min.

Detection: UV absorbance at 214 nm.

Sample Preparation: Dissolve a small amount of Thiol-C9-PEG5-acid in the initial mobile

phase composition.

Data Analysis: Purity is determined by the peak area percentage of the main component

relative to the total peak area.

2. Structural Confirmation by ¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is a powerful tool for confirming the chemical structure of Thiol-C9-
PEG5-acid.

Instrumentation: A 400 MHz or higher NMR spectrometer.

Solvent: Deuterated chloroform (CDCl₃) or Deuterated methanol (CD₃OD).

Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.5-0.7 mL of the

deuterated solvent.

Data Acquisition: Acquire a standard ¹H NMR spectrum.

Data Analysis: The chemical shifts, splitting patterns, and integration of the peaks should be

consistent with the expected structure of Thiol-C9-PEG5-acid. Key signals to observe

include those for the thiol proton, the methylene protons of the PEG chain, and the protons

of the C9 alkyl chain and the terminal carboxylic acid.

3. Molecular Weight Verification by Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight of the compound.

Instrumentation: An electrospray ionization mass spectrometer (ESI-MS).

Sample Preparation: Dissolve the sample in a suitable solvent such as methanol or

acetonitrile with 0.1% formic acid.
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Analysis Mode: Positive or negative ion mode, depending on the adducts formed.

Data Analysis: The observed mass-to-charge ratio (m/z) should correspond to the calculated

molecular weight of Thiol-C9-PEG5-acid plus or minus the mass of an adduct ion (e.g.,

[M+H]⁺, [M+Na]⁺).

Visualizing Workflows and Pathways
Logical Workflow for Supplier Selection

The following diagram illustrates a logical workflow for selecting a suitable commercial source

for Thiol-C9-PEG5-acid, emphasizing the importance of purity verification.
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Caption: Workflow for selecting a Thiol-C9-PEG5-acid supplier.
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Conceptual Signaling Pathway Application

Thiol-C9-PEG5-acid is a linker used in the synthesis of PROTACs (Proteolysis Targeting

Chimeras). The following diagram illustrates the general mechanism of action of a PROTAC.
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Caption: General mechanism of PROTAC action.
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To cite this document: BenchChem. [A Technical Guide to Commercial Sourcing and Purity of
Thiol-C9-PEG5-acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12415879#commercial-sources-and-purity-of-thiol-
c9-peg5-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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